Cas no 412314-66-0 (Methyl2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate)

Methyl 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 4-nitrophenyl group and a methyl ester moiety. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of biologically active molecules. The presence of both the nitro and ester functional groups enhances its utility in nucleophilic substitution and condensation reactions. Its crystalline form ensures stability and ease of handling in laboratory settings. The compound’s well-defined molecular architecture makes it valuable for researchers exploring novel triazole-based derivatives with potential therapeutic or pesticidal properties.
Methyl2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate structure
412314-66-0 structure
Product Name:Methyl2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate
CAS No:412314-66-0
MF:C10H8N4O5
MW:264.194321632385
CID:926737
PubChem ID:135483989
Update Time:2025-06-07

Methyl2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate
    • methyl 2-(4-nitrophenyl)-3-oxo-1H-1,2,4-triazole-5-carboxylate
    • 1-(p-Nitrophenyl)-5-oxo-Delta2-1,2,4-triazoline-3-carboxylic acid,methyl ester
    • 2-(4-nitrophenyl)-3-oxo-1H-1,2,4-triazole-5-carboxylic acid methyl ester
    • methyl 2-(4-nitrophenyl)-3-oxidanylidene-1H-1,2,4-triazole-5-carboxylate
    • Methyl 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H
    • Methyl 1-(4-nitrophenyl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
    • MFCD09877890
    • DB-255162
    • 1-(p-Nitrophenyl)-5-oxo-Delta2-1,2,4-triazoline-3-carboxylic acid, methyl ester
    • DTXSID20332653
    • A825480
    • Methyl 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate
    • 412314-66-0
    • methyl 1-(4-nitrophenyl)-5-oxo-4H-1,2,4-triazole-3-carboxylate
    • MDL： MFCD09877890
    • Inchi： 1S/C10H8N4O5/c1-19-9(15)8-11-10(16)13(12-8)6-2-4-7(5-3-6)14(17)18/h2-5H,1H3,(H,11,12,16)
    • InChI Key： YPMBLBFIKZJWNS-UHFFFAOYSA-N
    • SMILES： O=C1NC(C(=O)OC)=NN1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 264.04900
  • Monoisotopic Mass: 264.04946937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 122.80000
  • LogP: 0.77860

Methyl2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM316022-1g
Methyl 2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate
 412314-66-0 95%
1g
 $521 2023-03-05

Methyl2,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate Related Literature

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